Cas no 1214342-24-1 (2-Fluoro-5-(4-fluorophenyl)nicotinic acid)

• Product Name: 2-Fluoro-5-(4-fluorophenyl)nicotinic acid
• CAS No: 1214342-24-1
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 4799321
• Update Time: 2025-10-29

2-Fluoro-5-(4-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-fluorophenyl)nicotinic acid
• 2-Fluoro-5-(4-fluorophenyl)nicotinic acid

• Inchi： 1S/C12H7F2NO2/c13-9-3-1-7(2-4-9)8-5-10(12(16)17)11(14)15-6-8/h1-6H,(H,16,17)
• InChI Key： WUHUNGNYPMPMLO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C=N1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-(4-fluorophenyl)nicotinic acid

2-Fluoro-5-(4-fluorophenyl)nicotinic acid (CAS No. 1214342-24-1): An Overview of Its Structure, Synthesis, and Applications

2-Fluoro-5-(4-fluorophenyl)nicotinic acid (CAS No. 1214342-24-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl ring and a nicotinic acid moiety. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 2-Fluoro-5-(4-fluorophenyl)nicotinic acid can be represented as C₁₃H₉F₂NO₂. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The nicotinic acid moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its role in various physiological processes.

In recent years, there has been a growing interest in the synthesis and application of 2-Fluoro-5-(4-fluorophenyl)nicotinic acid. One of the key areas of focus has been its potential as a lead compound for the development of new drugs. For instance, studies have shown that this compound exhibits promising activity against certain types of cancer cells. The fluorinated phenyl ring and the nicotinic acid moiety are believed to play crucial roles in modulating the activity of specific enzymes and receptors involved in cancer progression.

The synthesis of 2-Fluoro-5-(4-fluorophenyl)nicotinic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of 2-fluoro-5-bromonicotinic acid with 4-fluorophenylboronic acid using palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Beyond its potential as an anticancer agent, 2-Fluoro-5-(4-fluorophenyl)nicotinic acid has also been explored for its use in other therapeutic areas. For example, recent studies have investigated its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate nicotinic acetylcholine receptors (nAChRs) makes it a promising candidate for developing treatments that can improve cognitive function and reduce neuroinflammation.

The pharmacological properties of 2-Fluoro-5-(4-fluorophenyl)nicotinic acid have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that the compound can effectively inhibit the activity of specific enzymes involved in cancer cell proliferation and metastasis. Additionally, animal studies have shown that it can cross the blood-brain barrier, making it a viable option for targeting central nervous system disorders.

The safety profile of 2-Fluoro-5-(4-fluorophenyl)nicotinic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-Fluoro-5-(4-fluorophenyl)nicotinic acid (CAS No. 1214342-24-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions.